Cas no 40922-97-2 (Adenosine 5'-(tetrahydrogen triphosphate), N-(phenylmethyl)-)

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), N-(phenylmethyl)-
• CAS No: 40922-97-2
• MF: C₂₃H₃₇N₆O₁₃P₃
• MW: 698.493568181992
• CID: 825814
• PubChem ID: 90472453
• Update Time: 2025-04-19

Adenosine 5'-(tetrahydrogen triphosphate), N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• N-BENZYLADENOSINE TRIPHOSPHATE, TRIETHYLAMMONIUM SALT
• N6- BENZYLADENOSINE- 5'- O- TRIPHOSPHATE ( 6-BN-ATP )
• N6-Benzyladenosine triphosphate triethylammonium salt
• N6-
• N6-Benzyladenosine 5'-triphosphate
• N6-Benzyl-ATP
• N-(Phenylmethyl)adenosine 5'-(tetrahydrogen triphosphate)
• Adenosine 5'-(tetrahydrogen triphosphate), N-(phenylmethyl)-
• N6-Benzyl-ATP
• N6-Benzyladenosine 5'-triphosphate
• N6-Benzyladenosine-5'-triphosphate
• NQZ-005

• Inchi： 1S/C17H22N5O13P3.C6H15N/c23-13-11(7-32-37(28,29)35-38(30,31)34-36(25,26)27)33-17(14(13)24)22-9-21-12-15(19-8-20-16(12)22)18-6-10-4-2-1-3-5-10;1-4-7(5-2)6-3/h1-5,8-9,11,13-14,17,23-24H,6-7H2,(H,28,29)(H,30,31)(H,18,19,20)(H2,25,26,27);4-6H2,1-3H3/t11-,13-,14-,17-;/m1./s1
• InChI Key： MUHUCHSVGKMBBY-TZNCIMHNSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NCC4C=CC=CC=4)=NC=NC2=3)O1)O)O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 698.16300

Experimental Properties

• PSA: 297.81000
• LogP: 1.82200